Cas no 953141-28-1 (4-ethoxy-3-fluoro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide
• CAS No: 953141-28-1
• MF: C₁₉H₂₅FN₂O₃S₂
• MW: 412.54180598259
• CID: 5840221
• PubChem ID: 16888328
• Update Time: 2025-06-13

4-ethoxy-3-fluoro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]benzenesulfonamide
• AKOS024490235
• F5017-0910
• 4-ethoxy-3-fluoro-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)benzene-1-sulfonamide
• 4-ethoxy-3-fluoro-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide
• 953141-28-1
• 4-ethoxy-3-fluoro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide

• Inchi： 1S/C19H25FN2O3S2/c1-2-25-19-6-5-17(12-18(19)20)27(23,24)21-13-15-7-9-22(10-8-15)14-16-4-3-11-26-16/h3-6,11-12,15,21H,2,7-10,13-14H2,1H3
• InChI Key： HZBUSYLLCWEWBF-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(CC3SC=CC=3)CC2)(=O)=O)=CC=C(OCC)C(F)=C1

Computed Properties

• Exact Mass: 412.12906317g/mol
• Monoisotopic Mass: 412.12906317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.3Ų

Additional information on 4-ethoxy-3-fluoro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide

Introduction to 4-ethoxy-3-fluoro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide (CAS No. 953141-28-1)

4-ethoxy-3-fluoro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide, identified by its CAS number 953141-28-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzene ring substituted with an ethoxy group, a fluoro atom, and a sulfonamide functional group. The presence of a piperidine moiety linked to a thiophene ring further enhances its structural complexity, making it a subject of considerable interest for researchers exploring novel pharmacophores.

The structural design of 4-ethoxy-3-fluoro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide is meticulously crafted to interact with biological targets in a highly specific manner. The sulfonamide group, known for its ability to form hydrogen bonds and engage in dipole-dipole interactions, plays a crucial role in modulating the compound's binding affinity and selectivity. Additionally, the fluoro substituent at the 3-position of the benzene ring is often employed to enhance metabolic stability and improve pharmacokinetic properties, which are critical factors in drug development.

The piperidine-thiophene fragment integrated into the molecular structure introduces unique electronic and steric properties. Piperidine derivatives are widely recognized for their role as bioisosteres, capable of substituting other heterocyclic or aliphatic moieties while maintaining or even improving biological activity. The thiophene ring, on the other hand, contributes to the overall lipophilicity of the molecule, which can influence its cell membrane permeability and distribution within the body. These characteristics make 4-ethoxy-3-fluoro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motifs present in 4-ethoxy-3-fluoro-N-({1-(thiophen-2-yl)methylpiperidin-4-yll}methyl)benzene -1-sulfonamide align well with several of these targets. For instance, sulfonamides have been extensively studied for their antimicrobial and anti-inflammatory properties, while piperidine derivatives are frequently encountered in kinase inhibitors designed to modulate signaling pathways involved in cancer progression.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how 4 -ethoxy -3 -fluoro-N -({ 1 - ( thiophen -2 - yl ) methyl piperidin -4 - yl } methyl ) benzene -1 -sulfonamide interacts with biological targets at the atomic level. These insights can guide the optimization process toward achieving higher efficacy and reduced side effects. Moreover, the presence of multiple functional groups provides opportunities for derivatization, allowing chemists to fine-tune the molecule's properties according to specific requirements.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 4 -ethoxy -3 -fluoro-N -({ 1 - ( thiophen -2 - yl ) methyl piperidin -4 - yl } methyl ) benzene -1-sulfonamide. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly instrumental in constructing the intricate carbon-carbon bonds that define its structure. Additionally, modern purification methods ensure high purity standards necessary for rigorous biological evaluation.

The pharmacological profile of 4 -ethoxy -3 -fluoro-N -({ 1 -(thiophen 2 yl)methyl piperidin 4 yl }methyl ) benzene 1 sulfonamide is currently under investigation in several preclinical studies. Preliminary data suggest that it exhibits promising activity against certain enzymatic targets relevant to human disease. For example, its interaction with specific kinases has been observed to disrupt aberrant signaling cascades implicated in tumor growth and metastasis. Furthermore, its sulfonamide moiety may contribute to anti-inflammatory effects by modulating cytokine production and immune cell function.

The integration of computational biology and high-throughput screening has accelerated the discovery process for compounds like 4 ethoxy 3 fluoro N ({ 1 ( thiophen 2 yl)methyl piperidin 4 yl }methyl ) benzene 1 sulfonamide . By combining these approaches, researchers can rapidly identify lead compounds with optimized pharmacokinetic profiles before proceeding to more costly and time-consuming experimental validation. This integrated strategy not only enhances efficiency but also reduces attrition rates during drug development pipelines.

Looking ahead,4 ethoxy 3 fluoro N ({ 1 ( thiophen 2 yl)methyl piperidin 4 yl }methyl ) benzene 1 sulfonamide represents an exciting opportunity for further exploration within pharmaceutical research . Its unique structural features offer multiple avenues for therapeutic intervention , making it a valuable asset in efforts aimed at addressing unmet medical needs . As our understanding of disease mechanisms continues to evolve , compounds such as this one will play an increasingly important role in shaping future treatment paradigms .